Cas no 2034618-76-1 (3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-N-(2-thienylmethyl)-1-azetidinecarboxamide)

3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-N-(2-thienylmethyl)-1-azetidinecarboxamide is a structurally complex heterocyclic compound featuring a phenyl-substituted triazole moiety linked to an azetidine ring, further functionalized with a thienylmethyl carboxamide group. This compound is of interest in medicinal chemistry due to its potential as a scaffold for drug discovery, particularly in targeting enzymes or receptors where triazole and azetidine motifs exhibit bioactivity. Its well-defined molecular architecture allows for precise interactions in biological systems, while the thiophene group enhances solubility and binding affinity. The compound is suited for research applications in lead optimization and structure-activity relationship studies, offering a balance of rigidity and functional group diversity for further derivatization.

3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-N-(2-thienylmethyl)-1-azetidinecarboxamide structure

2034618-76-1 structure

Product Name:3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-N-(2-thienylmethyl)-1-azetidinecarboxamide

CAS No:2034618-76-1

MF:C₁₇H₁₇N₅OS

MW:339.414781332016

CID:5378083

Update Time:2025-10-22

3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-N-(2-thienylmethyl)-1-azetidinecarboxamide Chemical and Physical Properties

Names and Identifiers

- 3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-N-(2-thienylmethyl)-1-azetidinecarboxamide
- Inchi： 1S/C17H17N5OS/c23-17(18-9-15-7-4-8-24-15)21-10-14(11-21)22-12-16(19-20-22)13-5-2-1-3-6-13/h1-8,12,14H,9-11H2,(H,18,23)
- InChI Key： WPOALNIEQIJZJQ-UHFFFAOYSA-N
- SMILES： N1(C(NCC2SC=CC=2)=O)CC(N2C=C(C3=CC=CC=C3)N=N2)C1

Experimental Properties

Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 13.02±0.40(Predicted)

3-(4-Phenyl-1H-1,2,3-triazol-1-yl)-N-(2-thienylmethyl)-1-azetidinecarboxamide Pricemore >>

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